Cas no 1806610-46-7 (3-(3-Chloro-2-oxopropyl)-5-methylphenol)

• Product Name: 3-(3-Chloro-2-oxopropyl)-5-methylphenol
• CAS No: 1806610-46-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5000863
• Update Time: 2025-06-11

3-(3-Chloro-2-oxopropyl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-5-methylphenol

• Inchi： 1S/C10H11ClO2/c1-7-2-8(4-9(12)3-7)5-10(13)6-11/h2-4,12H,5-6H2,1H3
• InChI Key： RURGNWMSQIAUBY-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=C(C)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 3-(3-Chloro-2-oxopropyl)-5-methylphenol

3-(3-Chloro-2-oxopropyl)-5-methylphenol (CAS No. 1806610-46-7): An Overview

3-(3-Chloro-2-oxopropyl)-5-methylphenol (CAS No. 1806610-46-7) is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds promise for the development of novel therapeutic agents and as a key intermediate in the synthesis of other important chemicals.

The chemical formula of 3-(3-Chloro-2-oxopropyl)-5-methylphenol is C₉H₉ClO₂, and its molecular weight is approximately 184.62 g/mol. The compound features a phenolic hydroxyl group, a chlorinated ketone moiety, and a methyl substituent, which collectively contribute to its unique chemical properties and reactivity. These structural elements make it an attractive candidate for a variety of chemical reactions and biological studies.

In the realm of medicinal chemistry, 3-(3-Chloro-2-oxopropyl)-5-methylphenol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a valuable tool for understanding disease mechanisms and developing targeted therapies. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed to treat conditions such as arthritis and neurodegenerative disorders.

The pharmacological profile of 3-(3-Chloro-2-oxopropyl)-5-methylphenol is further enhanced by its ability to interact with specific protein targets. One notable study demonstrated that the compound can selectively bind to certain enzymes involved in the metabolism of lipids and carbohydrates, suggesting its potential use in metabolic disorders such as diabetes and obesity. This selective binding property is crucial for minimizing off-target effects and improving the safety profile of potential drug candidates.

Beyond its medicinal applications, 3-(3-Chloro-2-oxopropyl)-5-methylphenol has also found utility as an intermediate in the synthesis of other important chemicals. Its reactivity with various functional groups allows for the creation of complex molecules with diverse applications. For example, it can be used in the synthesis of advanced materials, such as polymers and coatings, where its unique properties can enhance material performance and stability.

In terms of synthesis, several methods have been developed to produce 3-(3-Chloro-2-oxopropyl)-5-methylphenol. One common approach involves the reaction of 5-methylphenol with chloroacetyl chloride in the presence of a base, followed by hydrolysis to form the final product. This method offers high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The safety and environmental impact of 3-(3-Chloro-2-oxopropyl)-5-methylphenol are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Studies on its biodegradability and toxicity have shown that it poses minimal risk when used responsibly.

In conclusion, 3-(3-Chloro-2-oxopropyl)-5-methylphenol (CAS No. 1806610-46-7) is a versatile compound with significant potential in both medicinal chemistry and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.